Cas no 15533-09-2 (Compound C108)

• Product name: Compound C108
• CAS No: 15533-09-2
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 3800333

Compound C108 Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-, [1-(2-hydroxyphenyl)ethylidene]hydrazide
• 2-Hydroxy-2-[1-(2-hydroxyphenyl)ethylidene]hydrazide-benzoic acid
• 2-Hydroxy-N′-[1-(2-hydroxyphenyl)ethylidene]benzohydrazide
• Compound C108

Compound C108 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on Compound C108

Exploring Compound C108 (CAS No. 15533-09-2): Properties, Applications, and Market Insights

Compound C108 (CAS No. 15533-09-2) is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and versatile applications. Researchers and industry professionals frequently search for terms like "Compound C108 uses", "CAS 15533-09-2 properties", and "buy Compound C108", highlighting the growing interest in this compound. This article delves into the scientific and commercial aspects of Compound C108, addressing common queries while providing a comprehensive overview.

The molecular structure of Compound C108 contributes to its stability and reactivity, making it suitable for various industrial and research applications. Its thermal stability and solubility in organic solvents are often cited as key advantages, particularly in formulations requiring precise chemical interactions. Recent studies have explored its potential in advanced material synthesis, a hot topic in materials science, where innovations are driven by the demand for sustainable and high-performance solutions.

One of the most searched questions about Compound C108 is its role in pharmaceutical intermediates. While not a drug itself, this compound serves as a critical building block in the synthesis of more complex molecules. Its high purity and consistent quality make it a preferred choice for laboratories focusing on drug discovery and development. Additionally, the compound's compatibility with green chemistry principles aligns with the global shift toward environmentally friendly processes.

In the electronics industry, Compound C108 has shown promise in the production of specialty coatings and conductive polymers. With the rise of wearable technology and flexible electronics, researchers are actively investigating its potential to enhance device performance. Searches for "Compound C108 in electronics" have surged, reflecting this trend. The compound's ability to improve electrical conductivity while maintaining flexibility makes it a valuable component in next-generation electronic materials.

The market for Compound C108 is expanding, driven by its diverse applications and the increasing demand for high-performance chemicals. Suppliers often highlight its batch-to-batch consistency and competitive pricing, factors that are crucial for industrial buyers. Recent discussions in scientific forums have also touched upon its potential in energy storage systems, particularly in the context of renewable energy solutions—a topic of immense interest given the global push toward sustainability.

Quality control is a recurring theme in searches related to Compound C108. Laboratories and manufacturers prioritize compounds with low impurity levels and reliable sourcing. Analytical techniques such as HPLC and GC-MS are commonly employed to verify the purity of CAS 15533-09-2, ensuring it meets the stringent requirements of end-users. This emphasis on quality underscores the compound's importance in precision-driven industries.

Another area of interest is the scalability of Compound C108 production. As demand grows, manufacturers are optimizing synthesis routes to achieve higher yields without compromising quality. Searches for "large-scale production of Compound C108" indicate that this is a key concern for stakeholders. Innovations in catalytic processes and waste reduction are being explored to make the production of this compound more efficient and sustainable.

In conclusion, Compound C108 (CAS No. 15533-09-2) stands out as a multifaceted compound with applications spanning pharmaceuticals, electronics, and advanced materials. Its relevance to current trends like sustainability and high-tech innovation ensures continued interest from both researchers and industry players. By addressing frequently searched questions and highlighting its unique properties, this article aims to serve as a valuable resource for anyone exploring the potential of Compound C108.